Cas no 74220-59-0 (5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile)

• Product Name: 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile
• CAS No: 74220-59-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD28145245
• CID: 4716652
• PubChem ID: 91654373
• Update Time: 2025-09-27

5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carbonitrile
• Z1966488313
• 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile

• MDL： MFCD28145245
• Inchi： 1S/C12H11NO/c13-8-9-5-6-11-10(7-9)3-1-2-4-12(11)14/h5-7H,1-4H2
• InChI Key： OMRHWWVFIQTIHF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C#N)=CC=2CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 275
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile

Comprehensive Guide to 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile (CAS No. 74220-59-0): Properties, Applications, and Market Insights

5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile (CAS No. 74220-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic structure combines a carbonitrile functional group with a ketone moiety, making it a versatile intermediate for synthesizing complex molecules. The compound's unique benzo-fused seven-membered ring system offers distinct electronic properties that are valuable in drug discovery programs targeting neurological and inflammatory conditions.

Recent trends in small molecule drug development have increased demand for novel heterocyclic building blocks like 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile. Pharmaceutical researchers particularly value its hydrogen bond acceptor/donor capabilities and planar aromatic region, which facilitate interactions with biological targets. The compound's moderate lipophilicity (predicted logP ~2.1) makes it suitable for crossing biological membranes while maintaining solubility - a critical balance in CNS drug design.

The synthesis of CAS 74220-59-0 typically involves intramolecular cyclization strategies starting from appropriately substituted benzene derivatives. Advanced purification techniques including preparative HPLC and recrystallization ensure high purity (>98%) for research applications. Analytical characterization by NMR spectroscopy reveals distinctive proton environments in the saturated ring system (δ 1.8-2.9 ppm) and aromatic region (δ 7.2-7.8 ppm), while mass spectrometry confirms the molecular ion at m/z 199.

Beyond pharmaceuticals, 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile shows promise in organic electronics. Its conjugated system and electron-withdrawing cyano group contribute to interesting charge transport properties. Materials scientists are investigating derivatives of this compound as potential organic semiconductors for flexible displays and photovoltaic applications, capitalizing on the growing demand for sustainable electronics.

The global market for specialty chemical intermediates like 74220-59-0 is projected to grow at 6.8% CAGR through 2030, driven by increased R&D investment in precision medicine and green chemistry initiatives. Current pricing for research quantities (100mg-1g) ranges from $150-$400 depending on purity and supplier. Major manufacturers have developed scalable synthetic routes to meet rising demand while minimizing environmental impact through atom-economical processes.

Researchers frequently search for information about solubility of 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile in common organic solvents. Experimental data shows good solubility in DMSO (>50 mg/mL), moderate in methanol (~10 mg/mL), and limited in water (<1 mg/mL). These properties inform formulation strategies for biological testing and guide solvent selection for cross-coupling reactions that modify the core structure.

Emerging applications include the development of fluorescent probes derived from CAS 74220-59-0, where researchers modify the aromatic system to create sensors for biological analytes. The compound's rigid scaffold provides excellent structural control for designing molecular recognition elements, particularly for detecting reactive oxygen species relevant to neurodegenerative disease research.

Quality control protocols for 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile emphasize chromatographic purity assessment and residual solvent analysis. Reputable suppliers provide comprehensive analytical certificates including HPLC chromatograms and spectroscopic data to support research reproducibility. Storage recommendations typically suggest desiccated conditions at 2-8°C to maintain stability of this light-sensitive compound.

Future research directions for 74220-59-0 derivatives focus on asymmetric synthesis methods to access enantiomerically pure forms for chiral drug development. Computational chemists are actively modeling the compound's three-dimensional conformation to predict protein binding modes, supporting rational drug design approaches in virtual screening campaigns.

The environmental profile of 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carbonitrile has been evaluated through OECD guideline tests, showing favorable biodegradability potential under aerobic conditions. These findings support its selection in green chemistry applications where sustainable synthetic routes are prioritized, aligning with industry trends toward eco-friendly pharmaceuticals.